Cas no 2432-20-4 (Pteridine, 2-methyl-)
Pteridine, 2-methyl- structure
Product Name:Pteridine, 2-methyl-
Pteridine, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pteridine, 2-methyl-
- 2-methylpteridine
- 2-Methylamino-pteridin
- 2-Methylpteridin
- 2-methyl-pteridine
- methylpteridine
- Pteridine,2-methyl
- BIGRRCHSUAXSEE-UHFFFAOYSA-N
- AMY15888
- DTXSID10343430
- 2432-20-4
- AKOS027403400
- Pteridine, 2-methyl- (7CI,8CI,9CI)
- 2-Methylpteridine #
- SCHEMBL973036
-
- Inchi： 1S/C7H6N4/c1-5-10-4-6-7(11-5)9-3-2-8-6/h2-4H,1H3
- InChI Key： BIGRRCHSUAXSEE-UHFFFAOYSA-N
- SMILES： N1C(C)=NC=C2C=1N=CC=N2
Computed Properties
- Exact Mass: 146.05900
- Monoisotopic Mass: 146.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.2955 (rough estimate)
- Melting Point: 140°C
- Boiling Point: 255.75°C (rough estimate)
- Refractive Index: 1.6530 (estimate)
- PSA: 51.56000
- LogP: 0.72820
Pteridine, 2-methyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pteridine, 2-methyl- Related Literature
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1. Pteridine studies. Part XLIV. Self-condensation of some methylpteridines, and reactions with other nucleophilesAdrien Albert,Hatsuhiko Mizuno J. Chem. Soc. Perkin Trans. 1 1973 1974
-
2. 494. Pteridine studies. Part XXI. Kinetics of the reversible addition of water to, and ring-opening of, pteridine and its methyl derivativesY. Inoue,D. D. Perrin J. Chem. Soc. 1963 2648
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3. Pteridine studies. Part XL. The synthesis of 4-unsubstituted pteridines from 3-aminopyrazine-2-carbaldehydeAderien Albert,Kyuji Ohta J. Chem. Soc. C 1971 2357
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4. 120. Pteridine studies. Part XVI. Equilibria in aqueous solutions of pteridineD. D. Perrin J. Chem. Soc. 1962 645
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Adrien Albert,Kyuji Ohta J. Chem. Soc. C 1970 1540
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